Cas no 1311997-94-0 (2-[N-(3-fluorophenyl)-2-phenylethenesulfonamido]-N-methylacetamide)

• Product Name: 2-[N-(3-fluorophenyl)-2-phenylethenesulfonamido]-N-methylacetamide
• CAS No: 1311997-94-0
• MF: C₁₇H₁₇FN₂O₃S
• MW: 348.391886472702
• CID: 6329458
• PubChem ID: 53578313
• Update Time: 2025-09-27

2-[N-(3-fluorophenyl)-2-phenylethenesulfonamido]-N-methylacetamide Chemical and Physical Properties

Names and Identifiers

• 1311997-94-0
• EN300-26587691
• 2-[N-(3-fluorophenyl)-2-phenylethenesulfonamido]-N-methylacetamide
• Z1067978538

• Inchi： 1S/C17H17FN2O3S/c1-19-17(21)13-20(16-9-5-8-15(18)12-16)24(22,23)11-10-14-6-3-2-4-7-14/h2-12H,13H2,1H3,(H,19,21)/b11-10+
• InChI Key： SYLZEMWYYBLGCV-ZHACJKMWSA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(N(C1C=CC=C(C=1)F)CC(NC)=O)(=O)=O

Computed Properties

• Exact Mass: 348.09439174g/mol
• Monoisotopic Mass: 348.09439174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 539
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 74.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on 2-[N-(3-fluorophenyl)-2-phenylethenesulfonamido]-N-methylacetamide

Professional Introduction to 2-[N-(3-fluorophenyl)-2-phenylethenesulfonamido]-N-methylacetamide (CAS No. 1311997-94-0)

2-[N-(3-fluorophenyl)-2-phenylethenesulfonamido]-N-methylacetamide, with the chemical identifier CAS No. 1311997-94-0, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit diverse biological activities, making it a valuable subject of study for researchers aiming to develop novel therapeutic agents. The unique structural features of this molecule, particularly the presence of a 3-fluorophenyl group and a phenylethenesulfonamido moiety, contribute to its potential pharmacological properties.

The synthesis and characterization of 2-[N-(3-fluorophenyl)-2-phenylethenesulfonamido]-N-methylacetamide have been the focus of several recent studies, reflecting its importance in drug discovery and development. The compound's structure suggests that it may interact with biological targets in ways that could lead to therapeutic benefits. Specifically, the 3-fluorophenyl group is known to influence the electronic properties of molecules, potentially enhancing their binding affinity to biological receptors. Meanwhile, the phenylethenesulfonamido moiety introduces a sulfonamide functional group, which is commonly found in active pharmaceutical ingredients (APIs) due to its ability to modulate enzyme activity and receptor interactions.

In recent years, there has been growing interest in the development of small molecules that can modulate inflammation and immune responses. The sulfonamide derivatives, including 2-[N-(3-fluorophenyl)-2-phenylethenesulfonamido]-N-methylacetamide, have shown promise in this area. Studies have demonstrated that sulfonamides can interact with various inflammatory pathways, making them potential candidates for treating conditions such as autoimmune diseases and chronic inflammation. The presence of the 3-fluorophenyl group in this compound may further enhance its ability to modulate these pathways by influencing its binding affinity and metabolic stability.

The pharmacokinetic properties of 2-[N-(3-fluorophenyl)-2-phenylethenesulfonamido]-N-methylacetamide are also of great interest. The compound's molecular structure suggests that it may exhibit good oral bioavailability, which is a critical factor for any potential therapeutic agent. Additionally, the presence of polar functional groups such as the sulfonamide moiety may contribute to its solubility in both water and lipids, facilitating its absorption and distribution throughout the body. These properties make it an attractive candidate for further investigation in preclinical studies.

Recent advances in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy before conducting expensive wet-lab experiments. In the case of 2-[N-(3-fluorophenyl)-2-phenylethenesulfonamido]-N-methylacetamide, computational studies have suggested that it may exhibit inhibitory activity against certain enzymes involved in inflammation and cancer progression. These predictions are based on the compound's structural features and its predicted interactions with biological targets. Such computational models are becoming increasingly important in drug discovery, as they can help identify promising candidates for further experimental validation.

The synthesis of 2-[N-(3-fluorophenyl)-2-phenylethenesulfonamido]-N-methylacetamide involves several key steps that highlight its complexity as a molecular entity. The introduction of the 3-fluorophenyl group requires careful control of reaction conditions to ensure high yield and purity. Similarly, the formation of the sulfonamide bond necessitates precise stoichiometry and reaction conditions to avoid unwanted side products. These synthetic challenges underscore the importance of skilled chemists in developing efficient synthetic routes for complex molecules like this one.

In conclusion, 2-[N-(3-fluorophenyl)-2-phenylethenesulfonamido]-N-methylacetamide (CAS No. 1311997-94-0) is a compound with significant potential in pharmaceutical research and development. Its unique structural features, particularly the presence of a 3-fluorophenyl group and a phenylethenesulfonamido moiety, make it an attractive candidate for further study. Recent research suggests that this compound may exhibit diverse biological activities, including anti-inflammatory and anticancer properties. As computational chemistry continues to advance, researchers will be able to more accurately predict the pharmacological properties of molecules like this one, further accelerating the drug discovery process.